Cas no 884048-53-7 (3-(2-methylquinolin-6-yl)propanoic acid)

3-(2-Methylquinolin-6-yl)propanoic acid is a quinoline derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a propanoic acid moiety linked to a 2-methylquinoline core, offering versatility as an intermediate in medicinal chemistry. The compound's quinoline scaffold is known for its bioactivity, making it useful in the development of therapeutic agents. The carboxylic acid functional group enhances solubility and provides a reactive site for further derivatization. This product is characterized by high purity and stability, ensuring reliable performance in research and industrial applications. Its well-defined molecular structure facilitates precise modifications for targeted synthesis.
3-(2-methylquinolin-6-yl)propanoic acid structure
884048-53-7 structure
Product Name:3-(2-methylquinolin-6-yl)propanoic acid
CAS No:884048-53-7
MF:C13H13NO2
MW:215.247823476791
CID:823648
PubChem ID:53414679
Update Time:2025-06-07

3-(2-methylquinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methyl-quinolin-6-yl)-propionic acid
    • 6-Quinolinepropanoic acid, 2-methyl-
    • 3-(2-Methyl-6-quinolinyl)propanoic acid, AldrichCPR
    • 3-(2-methylquinolin-6-yl)propanoic acid
    • Inchi: 1S/C13H13NO2/c1-9-2-5-11-8-10(4-7-13(15)16)3-6-12(11)14-9/h2-3,5-6,8H,4,7H2,1H3,(H,15,16)
    • InChI Key: LURYMRBYPPRURF-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 50.2

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1850496-0.05g
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$528.0 2023-09-19
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$857.0 2023-06-03
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Enamine
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$3683.0 2023-06-03
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